Cas no 1564699-37-1 (5-(methoxymethyl)pyrrolidine-2-carboxylic acid)

• Product Name: 5-(methoxymethyl)pyrrolidine-2-carboxylic acid
• CAS No: 1564699-37-1
• MF: C₇H₁₃NO₃
• MW: 159.183022260666
• MDL: MFCD26045680
• CID: 5249583
• PubChem ID: 112575004
• Update Time: 2025-07-20

5-(methoxymethyl)pyrrolidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• Proline, 5-(methoxymethyl)-
• 5-(methoxymethyl)pyrrolidine-2-carboxylic acid

• MDL： MFCD26045680
• Inchi： 1S/C7H13NO3/c1-11-4-5-2-3-6(8-5)7(9)10/h5-6,8H,2-4H2,1H3,(H,9,10)/t5?,6-/m0/s1
• InChI Key： KHSCSHCKVLUXAQ-GDVGLLTNSA-N
• SMILES： C(O)(=O)[C@@H]1CCC(COC)N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 5-(methoxymethyl)pyrrolidine-2-carboxylic acid

Comprehensive Overview of 5-(Methoxymethyl)pyrrolidine-2-carboxylic Acid (CAS No. 1564699-37-1)

5-(Methoxymethyl)pyrrolidine-2-carboxylic acid (CAS No. 1564699-37-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This pyrrolidine derivative is characterized by its unique structural features, including a methoxymethyl group and a carboxylic acid moiety, which make it a versatile building block in drug discovery and development. Researchers are increasingly exploring its potential applications in peptide synthesis, enzyme inhibition, and as a precursor for chiral auxiliaries.

The compound's CAS number 1564699-37-1 serves as a critical identifier in chemical databases, ensuring precise tracking in regulatory and research contexts. Its molecular formula, C₇H₁₃NO₃, reflects a balance of hydrophilicity and lipophilicity, which is essential for optimizing bioavailability in drug design. Recent studies highlight its role in modulating protein-protein interactions, a hot topic in targeted therapy development for diseases like cancer and neurodegenerative disorders.

In the context of green chemistry, 5-(methoxymethyl)pyrrolidine-2-carboxylic acid has been evaluated for its compatibility with sustainable synthesis methods. With growing demand for eco-friendly pharmaceuticals, this compound's potential for low-waste production aligns with industry trends. Analytical techniques such as HPLC and NMR spectroscopy are routinely employed to verify its purity, a key concern for researchers seeking high-quality intermediates.

The pharmacophore properties of this pyrrolidine-based compound have sparked interest in computational chemistry circles. Molecular docking simulations suggest its utility in designing allosteric modulators, particularly for G-protein-coupled receptors (GPCRs). This aligns with current drug discovery trends focusing on precision medicine approaches. Furthermore, its chiral center offers opportunities for developing enantioselective catalysts, a rapidly growing field in asymmetric synthesis.

From a commercial perspective, CAS 1564699-37-1 is increasingly listed in catalogs of fine chemical suppliers, reflecting its rising importance in custom synthesis projects. Quality control protocols for this compound often emphasize residual solvent analysis and heavy metal content, addressing stringent GMP requirements for pharmaceutical intermediates. Its stability under various pH conditions makes it particularly valuable for formulating oral dosage forms.

Recent patent literature reveals innovative applications of 5-(methoxymethyl)pyrrolidine-2-carboxylic acid in prodrug design, where its esterification potential enables improved drug delivery. This connects with current biopharmaceutical research on enhancing membrane permeability. Additionally, its metabolic stability profile is being investigated in ADME studies, crucial for lead optimization in drug development pipelines.

The compound's relevance extends to material science, where its hydrogen bonding capacity contributes to designing molecular crystals with tailored properties. This interdisciplinary appeal positions 1564699-37-1 at the intersection of chemistry and nanotechnology, particularly in developing functional materials for sensing applications. Researchers are also examining its potential in bioconjugation strategies for diagnostic probes.

In analytical chemistry, 5-(methoxymethyl)pyrrolidine-2-carboxylic acid serves as a valuable chromatographic standard for method development. Its distinct UV absorption characteristics facilitate detection in complex matrices, supporting quality assurance protocols. The compound's derivatization potential further enhances its utility in mass spectrometry-based analyses, meeting the growing need for high-sensitivity detection in metabolomics studies.

Emerging research explores the compound's role in biocatalysis, where its structure serves as a scaffold for enzyme engineering applications. This aligns with the industrial biotechnology sector's push toward biobased production of specialty chemicals. Furthermore, its chemoenzymatic synthesis pathways are being optimized to reduce reliance on petrochemical feedstocks, addressing sustainability concerns in the fine chemicals industry.

From a regulatory standpoint, CAS 1564699-37-1 is subject to standard REACH compliance requirements in the European market, with safety data sheets emphasizing proper laboratory handling procedures. Its physicochemical properties, including melting point and solubility profiles, are well-documented to facilitate process scale-up considerations. These characteristics make it a reliable choice for contract manufacturing organizations specializing in custom synthesis.

The scientific community continues to investigate novel derivatives of 5-(methoxymethyl)pyrrolidine-2-carboxylic acid, particularly focusing on structure-activity relationships in medicinal chemistry. This research direction capitalizes on current interests in fragment-based drug design and small molecule therapeutics. The compound's scaffold diversity potential positions it as a valuable tool in chemical biology research aimed at target validation.